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Compound of Interest

Compound Name: 2-Methoxy-3-nitrobenzamide

CAS No.: 722538-98-9

Cat. No.: B2888476

Get Quote

2-Methoxy-3-nitrobenzamide is a nitroaromatic compound used in chemical synthesis.[1][2]

Understanding its fundamental properties is the first step in a thorough risk assessment.

Table 1: Physicochemical Properties of 2-Methoxy-3-nitrobenzamide

Property Value Source(s)

CAS Number 722538-98-9 [1][3]

Molecular Formula C₈H₈N₂O₄ [1][2][3]

Molecular Weight 196.16 g/mol [1][2][4]

Synonyms Benzamide, 2-methoxy-3-nitro- [1][3]

Appearance Solid [3]

Purity Typically ≥98% [3]

Predicted Boiling Point 326.5 ± 27.0 °C [5]

Predicted Density 1.362 ± 0.06 g/cm³
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| Storage Temperature | Room Temperature / 2-8°C Refrigerator |[2] |

Section 2: Hazard Identification and Risk
Assessment
As of this writing, comprehensive, peer-reviewed toxicological data specifically for 2-Methoxy-
3-nitrobenzamide is limited. Therefore, a conservative risk assessment must be performed

based on the known hazards of structurally similar compounds, such as other nitrobenzamide

and methoxy-nitrobenzamide isomers. The presence of the nitroaromatic functional group

warrants careful handling.

The primary anticipated hazards include:

Acute Oral Toxicity: Harmful if swallowed.[6]

Skin Irritation: Causes skin irritation.[7][8]

Eye Irritation: Causes serious eye irritation.[7][8]

Respiratory Irritation: May cause respiratory irritation upon inhalation of dust.[8][9]

Combustion of this compound is expected to produce hazardous byproducts, including carbon

monoxide (CO), carbon dioxide (CO₂), and nitrogen oxides (NOx).[7][10]

Section 3: Engineering Controls and Personal
Protective Equipment (PPE)
A multi-layered safety approach, prioritizing engineering controls over personal reliance on

PPE, is mandatory. This hierarchy minimizes the risk of exposure.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.pharmaffiliates.com/en/722538-98-9-2-methoxy-3-nitrobenzamide-pa270026047.html
https://www.benchchem.com/product/b2888476/docs?utm_src=pdf-body#section-1-compound-identification-and-physicochemical-properties
https://www.benchchem.com/product/b2888476/docs?utm_src=pdf-body#section-1-compound-identification-and-physicochemical-properties
https://www.tcichemicals.com/BE/en/sds/N0323_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AC183441000&countryCode=US&language=en
https://aksci.com/sds/8066AJ_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC183441000&countryCode=US&language=en
https://aksci.com/sds/8066AJ_SDS.pdf
https://aksci.com/sds/8066AJ_SDS.pdf
https://aksci.com/sds/7898EH_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC183441000&countryCode=US&language=en
https://cameochemicals.noaa.gov/chemical/20610
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2888476?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hierarchy of Safety Controls

Elimination (Most Effective)

Substitution

Not feasible for specific compound

Engineering Controls

Not feasible for specific compound

Administrative Controls

Implement for all procedures

Personal Protective Equipment (PPE)
(Least Effective)

Mandatory for all personnel

Click to download full resolution via product page

Caption: Hierarchy of controls for managing chemical exposure.

3.1 Engineering Controls

Chemical Fume Hood: All weighing and transfer operations involving the solid compound

must be conducted inside a certified chemical fume hood to control the potential inhalation of

dust particles.[11]

Ventilation: The laboratory must be well-ventilated to ensure low background concentrations.

[12]
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Safety Stations: Eyewash stations and safety showers must be readily accessible and tested

regularly.[7][13]

3.2 Personal Protective Equipment (PPE) Appropriate PPE is the final barrier against exposure

and must be worn at all times when handling 2-Methoxy-3-nitrobenzamide.

Table 2: Recommended Personal Protective Equipment

Protection Type Specification Rationale

Eye/Face

Safety goggles with side
shields or a full-face
shield.[11][13]

Protects against dust
particles and potential
splashes, addressing the
risk of serious eye
irritation.[8]

Hand
Chemical-resistant nitrile

gloves.[6][11]

Prevents direct skin contact,

mitigating the risk of skin

irritation.[7] Gloves should be

inspected before use and

disposed of properly after

handling.

Body
A flame-resistant laboratory

coat, fully buttoned.[11][12]

Protects skin and personal

clothing from contamination.

| Respiratory | A NIOSH/MSHA-approved respirator.[6][13] | Recommended if there is a

potential for dust generation outside of a fume hood. |

Section 4: Safe Handling and Storage Protocols
Adherence to standardized protocols is critical for minimizing risk during routine laboratory

operations.

4.1 Step-by-Step Handling Protocol

Preparation: Before handling, ensure all engineering controls are operational. Confirm the

location of the nearest eyewash station and safety shower.
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Don PPE: Put on all required PPE as specified in Table 2.

Weighing and Transfer: Conduct all manipulations of the solid compound within a chemical

fume hood to contain dust.[11] Use non-sparking tools.

Solution Preparation: When dissolving the solid, add the powder slowly to the solvent to

avoid splashing.

Post-Handling: After use, decontaminate the work surface. Remove gloves using the proper

technique to avoid contaminating your skin, and wash hands thoroughly with soap and water.

[6]

Safe Handling Workflow for 2-Methoxy-3-nitrobenzamide

Receive & Verify Compound Log & Store Appropriately Pre-Experiment Safety Check
(Fume Hood, PPE, Spill Kit)

Handle in Fume Hood
(Weighing, Transfer) Use in Experiment Decontaminate & Clean Up Dispose of Waste
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Caption: Standard laboratory workflow for handling the compound.

4.2 Storage Requirements

Store in a tightly sealed container to prevent moisture uptake and contamination.[6][7]

Keep in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents.[6][7]

Vendor recommendations vary from room temperature to refrigerated (2-8°C); for long-term

stability, refrigeration is advisable.[2]

Section 5: Emergency Procedures
Immediate and correct response to an emergency can significantly reduce the severity of an

incident.
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5.1 First Aid Measures

Inhalation: Remove the individual to fresh air immediately. If breathing is difficult, administer

oxygen. If breathing has stopped, perform artificial respiration. Seek immediate medical

attention.[6][13][14]

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes while removing contaminated clothing.[7][14][15] If irritation persists, seek

medical attention.

Eye Contact: Promptly flush eyes with large amounts of water for at least 15 minutes,

holding the eyelids open. Remove contact lenses if present and easy to do. Seek immediate

medical attention.[6][7][15]

Ingestion: Do NOT induce vomiting.[7] Rinse the mouth with water and call a physician or

poison control center immediately.[6][14]

5.2 Spill Response A minor spill of solid material should be handled as follows:

Evacuate non-essential personnel from the area.

Ensure the area is well-ventilated.

Wearing the appropriate PPE (including respiratory protection), carefully sweep or vacuum

the solid material into a labeled, sealed container for hazardous waste disposal.[7][16] Avoid

actions that create dust.

Dampen the solid spill material with a suitable solvent like acetone to prevent airborne dust

before transferring to a container.[10]

Wash the spill area thoroughly with soap and water.[10]
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Spill Response Decision Tree
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Caption: Decision tree for responding to a minor chemical spill.

5.3 Fire-Fighting Measures

Extinguishing Media: Use a dry chemical, carbon dioxide (CO₂), water spray, or alcohol-

resistant foam to extinguish a fire involving this material.[7][12][17]

Specific Hazards: Thermal decomposition can release toxic and irritating gases, including

nitrogen oxides (NOx).[7]
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Protective Equipment: Firefighters must wear full protective gear and a self-contained

breathing apparatus (SCBA) with a full facepiece operated in pressure-demand mode.[7][13]

[17]

Section 6: Disposal Considerations
All waste containing 2-Methoxy-3-nitrobenzamide must be treated as hazardous waste.

Dispose of the chemical and any contaminated materials (e.g., gloves, absorbent paper) in a

sealed, properly labeled container.

Waste disposal must be conducted through a licensed waste management company.[6]

Adhere strictly to all federal, state, and local environmental regulations regarding chemical

waste disposal.[6][16] Do not empty into drains.[16]

Section 7: Toxicological and Ecological Information
Toxicology: The toxicological properties of 2-Methoxy-3-nitrobenzamide have not been fully

investigated.[16] The hazard assessment is based on structural analogs which indicate

potential for irritation and harm if swallowed.[6][7][8]

Ecology: Specific ecological data is not available. To prevent environmental contamination,

this chemical should not be released into the environment.[7][16] Avoid discharge into drains

or watercourses.[18][19]

This guide provides a framework for the safe handling of 2-Methoxy-3-nitrobenzamide based

on available data and established safety principles. It is incumbent upon all users to review this

information and integrate it into their specific laboratory safety protocols.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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